4-Amino-2,5-dimethylbenzimidazole

• IUPAC Name: 2,5-dimethyl-1H-benzimidazol-4-amine
• InChI: InChI=1S/C9H11N3/c1-5-3-4-7-9(8(5)10)12-6(2)11-7/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key: ZBEFKPQWLHUQQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)NC(=N2)C)N
• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol

Description

4-Amino-2,5-dimethylbenzimidazole (4-ADB) is an organic compound belonging to the benzimidazole family. It is a white, crystalline solid that is soluble in water and other polar solvents. 4-ADB is a versatile organic compound with a wide range of applications in the fields of science and industry. It has been used in the synthesis of various compounds, as a reagent in organic synthesis, and as a catalyst for various reactions. In addition, 4-ADB has been used as a fluorescent dye, as a corrosion inhibitor, and as an additive in various industrial processes.

Scientific Research Applications

4-Amino-2,5-dimethylbenzimidazole has a number of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including polymers, dyes, and pharmaceuticals. It has also been used as a fluorescent dye for labeling and imaging of molecules, and as a corrosion inhibitor for metals. In addition, this compound has been used as an additive in various industrial processes, such as the manufacture of polymers and plastics.

Mechanism of Action

The mechanism of action of 4-Amino-2,5-dimethylbenzimidazole is not fully understood. However, it is believed to act as an electron donor, donating electrons to molecules in order to facilitate chemical reactions. It is also thought to act as a catalyst, accelerating the rate of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that this compound may have anti-inflammatory and anti-fungal properties. It has also been suggested that this compound may have a role in the regulation of gene expression and cellular metabolism.

Advantages and Limitations for Lab Experiments

4-Amino-2,5-dimethylbenzimidazole has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively stable in solution. In addition, this compound is relatively non-toxic and has a low vapor pressure, making it suitable for use in a variety of laboratory experiments. However, this compound is not very soluble in organic solvents and has a limited shelf life, making it unsuitable for long-term storage.

Future Directions

The potential applications and uses of 4-Amino-2,5-dimethylbenzimidazole are still being explored. Future research may focus on exploring the biochemical and physiological effects of this compound, as well as its potential uses in drug synthesis, drug delivery, and other medical applications. In addition, further research may focus on the development of new synthetic methods for the production of this compound, as well as the development of new catalysts and reagents for use in organic synthesis. Finally, research may also explore the potential use of this compound as a corrosion inhibitor and additive in various industrial processes.

Synthesis Methods

4-Amino-2,5-dimethylbenzimidazole can be synthesized by a variety of methods. One of the most commonly used methods is the condensation reaction of 4-amino-2,5-dimethylbenzaldehyde and p-toluenesulfonyl chloride in an acetic acid-water solution. The reaction is catalyzed by pyridine, and the product is a white, crystalline solid. Other methods of synthesis include the reaction of 4-amino-2,5-dimethylbenzaldehyde with sodium nitrite in acetic acid, and the reaction of 4-amino-2,5-dimethylbenzaldehyde with ethyl chloroformate in the presence of pyridine.